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Compound of Interest

Compound Name: 3-Methoxybenzene-1,2-diamine

Cat. No.: B1295814

Essential Safety and Handling Guide for 3-
Methoxybenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Methoxybenzene-1,2-diamine. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Summary

3-Methoxybenzene-1,2-diamine is a chemical that poses several health risks. According to
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is
harmful if swallowed, inhaled, or in contact with skin.[1] It is also known to cause skin and
serious eye irritation.[1][2]
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Hazard Classification

Description

Acute Toxicity, Oral

Harmful if swallowed.[1]

Acute Toxicity, Dermal

Harmful in contact with skin.[1]

Acute Toxicity, Inhalation

Harmful if inhaled.[1][2]

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][2]

Specific target organ toxicity

May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 3-Methoxybenzene-1,2-diamine, the use of appropriate

personal protective equipment is mandatory.

PPE Category

Specification Rationale

Hand Protection

) ) To prevent skin contact, as the
Chemical-resistant gloves ]
o substance is harmful and
(e.g., nitrile, neoprene). o
causes skin irritation.[1][2]

Eye and Face Protection

o To protect against splashes
Safety goggles with side )
and prevent serious eye

irritation.[1][2][4]

shields or a face shield.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes. o ]

) ) To minimize skin exposure.[5]
Consider disposable coveralls

for extensive handling.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for To prevent inhalation, as the

spill cleanup, a NIOSH- substance is harmful if inhaled
approved respirator with and may cause respiratory
appropriate cartridges is irritation.[1][2][3]

necessary.
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Operational Plan: Safe Handling Workflow

Proper handling procedures are critical to minimize exposure and prevent contamination.

Preparation

Designate Handling Area
(Fume Hood)

:

Assemble All Required PPE Waste Collection
Label Waste Container
'Hazardous Waste'

Gather Materials and Chemical

Proceed to Handling Segregate from Incompatible Waste

Hanflling

Don Appropriate PPE

l Collect Chemical Waste in Container

When Not Adding Waste
Handle Chemical in Fume Hood

Temporav Storage

After Use

Tightly Seal Container

Post-HandIiV & Cleanup

Clean and Decontaminate Work Area

Store in Designated Satellite
Accumulation Area

Doff PPE Correctly For Final Disposal

l Final Dvisposal
Request Pickup by
Wash Hands Thoroughly EH&S or Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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